Cas no 1261904-05-5 (2-Methoxy-5-(4-trifluoromethylphenyl)phenol)

• Product Name: 2-Methoxy-5-(4-trifluoromethylphenyl)phenol
• CAS No: 1261904-05-5
• MF: C₁₄H₁₁F₃O₂
• MW: 268.231154680252
• MDL: MFCD18315264
• CID: 2621658
• PubChem ID: 53221004
• Update Time: 2025-10-28

2-Methoxy-5-(4-trifluoromethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261904-05-5
• 2-METHOXY-5-(4-TRIFLUOROMETHYLPHENYL)PHENOL
• DTXSID50685689
• 2-Methoxy-5-(4-trifluoromethylphenyl)phenol, 95%
• MFCD18315264
• 4-Methoxy-4'-(trifluoromethyl)[1,1'-biphenyl]-3-ol
• 2-Methoxy-5-(4-trifluoromethylphenyl)phenol

• MDL： MFCD18315264
• Inchi： 1S/C14H11F3O2/c1-19-13-7-4-10(8-12(13)18)9-2-5-11(6-3-9)14(15,16)17/h2-8,18H,1H3
• InChI Key： VJEMMBNAZQZWII-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC(=C(C=1)O)OC)(F)F

Computed Properties

• Exact Mass: 268.07111408Da
• Monoisotopic Mass: 268.07111408Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-Methoxy-5-(4-trifluoromethylphenyl)phenol

Introduction to 2-Methoxy-5-(4-trifluoromethylphenyl)phenol (CAS No. 1261904-05-5)

2-Methoxy-5-(4-trifluoromethylphenyl)phenol, identified by its Chemical Abstracts Service (CAS) number 1261904-05-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of phenolic derivatives, characterized by its unique structural features that include a methoxy group and a trifluoromethyl-substituted phenyl ring. The presence of these functional groups imparts distinct chemical properties, making it a valuable candidate for various synthetic applications and potential therapeutic uses.

The molecular structure of 2-Methoxy-5-(4-trifluoromethylphenyl)phenol consists of a central benzene ring substituted at the 2-position with a methoxy group (-OCH₃) and at the 5-position with a 4-trifluoromethylphenyl group (-C₆H₄CF₃). This arrangement creates a molecule with enhanced lipophilicity and electronic characteristics, which are critical factors in drug design. The trifluoromethyl group, in particular, is known for its ability to modulate metabolic stability and binding affinity, making it a common moiety in medicinal chemistry.

In recent years, there has been growing interest in phenolic compounds due to their diverse biological activities. Studies have demonstrated that many phenols exhibit antioxidant, anti-inflammatory, and antimicrobial properties. The specific combination of substituents in 2-Methoxy-5-(4-trifluoromethylphenyl)phenol may contribute to novel pharmacological effects that have not been fully explored. Researchers are particularly intrigued by its potential as a lead compound for the development of new therapeutic agents.

One of the most compelling aspects of 2-Methoxy-5-(4-trifluoromethylphenyl)phenol is its versatility in chemical synthesis. The methoxy and trifluoromethyl groups provide multiple sites for further functionalization, allowing chemists to tailor the molecule for specific applications. For instance, the methoxy group can be oxidized to form a hydroxyl group, while the trifluoromethyl group can undergo various transformations such as nucleophilic substitution or metal-catalyzed coupling reactions. This flexibility makes it an attractive building block for constructing more complex molecules.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-Methoxy-5-(4-trifluoromethylphenyl)phenol with greater accuracy. Molecular docking studies have suggested that this compound may interact with several biological targets, including enzymes and receptors involved in disease pathways. These predictions are supported by experimental data from high-throughput screening assays, which have identified 2-Methoxy-5-(4-trifluoromethylphenyl)phenol as a promising candidate for further investigation.

The synthesis of 2-Methoxy-5-(4-trifluoromethylphenyl)phenol has been optimized through various methodologies, including multi-step organic reactions and catalytic processes. One common approach involves the Friedel-Crafts alkylation followed by selective substitution to introduce the methoxy and trifluoromethyl groups. Advances in green chemistry principles have also led to the development of more sustainable synthetic routes, reducing waste and improving yields.

In terms of applications, 2-Methoxy-5-(4-trifluoromethylphenyl)phenol has shown potential in several areas. In pharmaceutical research, it serves as a precursor for designing novel drugs targeting neurological disorders, cancer, and inflammatory diseases. Additionally, its antioxidant properties make it valuable in cosmetic formulations aimed at protecting against oxidative stress. The compound's stability under various conditions also enhances its utility in industrial applications.

Future research directions for 2-Methoxy-5-(4-trifluoromethylphenyl)phenol include exploring its mechanisms of action and developing derivatives with enhanced bioavailability and efficacy. Collaborative efforts between academia and industry are expected to accelerate these studies, leading to innovative therapeutic solutions. As our understanding of molecular interactions continues to evolve, compounds like 2-Methoxy-5-(4-trifluoromethylphenyl)phenol will play an increasingly important role in advancing medical science.

The regulatory landscape for 2-Methoxy-5-(4-trifluoromethylphenyl)phenol is also evolving, with increasing emphasis on safety and environmental considerations. Manufacturers must adhere to stringent guidelines to ensure that the compound is handled responsibly throughout its lifecycle. This includes proper storage, transportation, and disposal practices to minimize environmental impact.

In conclusion,2-Methoxy-5-(4-trifluoromethylphenyl)phenol (CAS No. 1261904-05-5) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structural features, combined with its versatile synthetic properties, make it a valuable asset for developing new drugs and materials. As scientific understanding progresses, we can anticipate even greater applications for this remarkable molecule.